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Compound of Interest

Compound Name: Ammonium thiosulfate

Cat. No.: B1232673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ammonium
thiosulfate (ATS) as a nitrification inhibitor in soil. The document outlines the mechanism of

action, summarizes key quantitative data from various studies, and provides detailed

experimental protocols for evaluating the efficacy of ATS.

Introduction
Nitrification, the biological oxidation of ammonium (NH₄⁺) to nitrate (NO₃⁻), is a critical process

in the global nitrogen cycle. However, in agricultural systems, the rapid conversion of

ammonium-based fertilizers to highly mobile nitrate can lead to significant nitrogen loss through

leaching and denitrification, resulting in reduced fertilizer efficiency and negative environmental

impacts.[1][2] Nitrification inhibitors are compounds that temporarily slow down this conversion,

thereby improving nitrogen use efficiency.[1] Ammonium thiosulfate ((NH₄)₂S₂O₃), a liquid

fertilizer that provides both nitrogen and sulfur, has demonstrated potential as a nitrification

inhibitor.[2][3]

Mechanism of Action
Ammonium thiosulfate's inhibitory effect on nitrification is primarily attributed to the thiosulfate

(S₂O₃²⁻) anion and its oxidation products, such as tetrathionate (S₄O₆²⁻). The process involves

two key steps carried out by distinct groups of soil microorganisms:
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Ammonia Oxidation: Ammonia-oxidizing bacteria (AOB) and archaea (AOA) convert

ammonium to nitrite (NO₂⁻).

Nitrite Oxidation: Nitrite-oxidizing bacteria (NOB) then oxidize nitrite to nitrate.

Thiosulfate and its derivatives are thought to inhibit the activity of ammonia-oxidizing

microorganisms, specifically targeting the first step of nitrification. This leads to a temporary

accumulation of ammonium in the soil, making it available for plant uptake for a longer period

and reducing the potential for nitrate leaching. Some studies suggest that thiosulfate may also

inhibit the second step of nitrification, leading to a transient accumulation of nitrite under certain

conditions.

Mechanism of Nitrification and Inhibition by Ammonium Thiosulfate
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Caption: Mechanism of nitrification and its inhibition by ammonium thiosulfate.

Quantitative Data Summary
The effectiveness of ammonium thiosulfate as a nitrification inhibitor varies depending on soil

type, application rate, and environmental conditions. The following tables summarize

quantitative data from key studies.

Table 1: Efficacy of Ammonium Thiosulfate (ATS) in Reducing Nitrification in Different Soil

Types
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Soil Type
ATS
Application
Rate

Duration of
Inhibition

Nitrification
Inhibition (%)

Reference

Tujunga Loamy

Sand

High Rate

(7.68:1 N:S ratio)
14-63 days 75

Tujunga Loamy

Sand

High Rate

(7.68:1 N:S ratio)
21-56 days 80

Sable Silt Loam
High Rate

(7.68:1 N:S ratio)
42-70 days 40

Marvyn Loamy

Sand
Not specified Not observed

No significant

inhibition

Not specified
2500 µg ATS/g

soil
14 days 82

Sandy Soil 25 ppm S-ATS Not specified Evident inhibition

Sandy-Loam Soil 25 ppm S-ATS Not specified
Moderate

inhibition

Table 2: Comparison of Ammonium Thiosulfate (ATS) with other Nitrification Inhibitors

Inhibitor Soil Type
Application
Rate

Relative
Inhibition of
NO₃⁻
Production

Reference

ATS Not specified 100 mg S kg⁻¹
55% over 22

days

Nitrapyrin Not specified 2 mg kg⁻¹
57% over 22

days

Dicyandiamide

(DCD)

Tujunga Loamy

Sand
Not specified

Comparable to

ATS
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Experimental Protocols
The following protocols are generalized methodologies for evaluating the efficacy of

ammonium thiosulfate as a nitrification inhibitor in soil incubation studies.

Protocol 1: Soil Incubation Study to Determine Nitrification Inhibition

1. Objective: To quantify the effect of ammonium thiosulfate on the rate of nitrification in a

controlled laboratory setting.

2. Materials:

Fresh soil samples, sieved (2 mm)
Ammonium thiosulfate (ATS) solution of known concentration
Urea or another ammonium-based nitrogen source
Incubation vessels (e.g., 250 mL Erlenmeyer flasks or Mason jars)
Deionized water
2 M KCl extraction solution
Analytical equipment for ammonium, nitrite, and nitrate determination (e.g., colorimetric
autoanalyzer, ion chromatograph)
Incubator

3. Experimental Design:

Treatments:
Control (no N fertilizer or inhibitor)
Urea only
Urea + ATS (at various rates, e.g., low, medium, high)
Urea + a known nitrification inhibitor (e.g., DCD or nitrapyrin) for comparison
Replication: A minimum of three replicates per treatment.
Sampling Time Points: Day 0, 7, 14, 21, 28, 42, 56, and 70.

4. Procedure:

Soil Preparation: Collect fresh soil from the field, removing any large debris. Sieve the soil
through a 2 mm mesh. Determine the initial gravimetric water content.
Treatment Application:
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Weigh a standardized amount of soil (e.g., 50 g dry weight equivalent) into each incubation
vessel.
Adjust the soil moisture to a predetermined level (e.g., 60% water-filled pore space) with
deionized water.
Apply the respective treatments (urea, ATS, etc.) in solution form to the soil surface and mix
thoroughly.

Incubation:

Loosely cap the vessels to allow for gas exchange while minimizing moisture loss.
Incubate the samples at a constant temperature (e.g., 25°C) in the dark.
Periodically weigh the vessels and add deionized water to maintain the initial moisture
content.

Soil Extraction and Analysis:

At each sampling time point, destructively sample the designated replicates for each
treatment.
Extract the soil with 2 M KCl solution (e.g., 1:5 soil-to-solution ratio) by shaking for a
specified time (e.g., 1 hour).
Filter the soil slurry to obtain a clear extract.
Analyze the extract for ammonium-N, nitrite-N, and nitrate-N concentrations using standard
analytical methods.

5. Data Analysis:

Calculate the net nitrification rate as the change in nitrate concentration over time.
Determine the percent inhibition of nitrification for the ATS treatments relative to the urea-
only treatment.
Statistically analyze the data using appropriate methods (e.g., ANOVA, regression analysis)
to determine significant treatment effects.

Experimental Workflow for Evaluating ATS as a Nitrification Inhibitor
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Caption: A typical experimental workflow for a soil incubation study.
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Considerations and Limitations
Soil Type Dependency: The effectiveness of ATS as a nitrification inhibitor is highly

dependent on soil properties such as texture, pH, and organic matter content.

Application Rate: Higher rates of ATS generally result in greater and more prolonged

nitrification inhibition. However, excessively high rates may have other unintended

consequences.

Environmental Conditions: Soil temperature and moisture significantly influence microbial

activity and therefore the rate of nitrification and the efficacy of inhibitors.

Non-Target Effects: While some studies indicate that ATS does not negatively affect the

overall soil microbial biomass pool, further research is needed to understand its impact on

specific microbial communities, including ammonia-oxidizing archaea and bacteria.

Nitrite Accumulation: Under certain conditions, the use of thiosulfate-based inhibitors may

lead to the temporary accumulation of nitrite, which can be toxic to plants at high

concentrations. Careful monitoring of nitrite levels is recommended.

Conclusion
Ammonium thiosulfate shows promise as a nitrification inhibitor, offering the dual benefit of

providing essential nitrogen and sulfur to crops while potentially improving nitrogen use

efficiency. However, its efficacy is context-dependent, and its application should be tailored to

specific soil and environmental conditions. The protocols and data presented in these notes

provide a framework for researchers to further evaluate and optimize the use of ATS in various

agricultural systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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